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Compound of Interest

Compound Name: 4-(2-Methyl-4-thiazolyl)phenol

Cat. No.: B1581357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(2-Methyl-4-thiazolyl)phenol is a versatile heterocyclic compound with a range of reported

biological activities, making it a molecule of interest in pharmaceutical and agricultural

research. Its structure, featuring a phenol group attached to a methyl-thiazole core, underpins

its potential as an antimicrobial agent and an enzyme inhibitor.[1] These application notes

provide detailed protocols for the preparation of stock solutions and general methodologies for

assessing its biological activity.

Physicochemical and Solubility Data
Proper preparation of stock solutions is critical for accurate and reproducible experimental

results. The following table summarizes the key physicochemical properties of 4-(2-Methyl-4-
thiazolyl)phenol and its solubility in common laboratory solvents.
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Property Value Reference

CAS Number 30686-73-8 [2]

Molecular Formula C₁₀H₉NOS [2]

Molecular Weight 191.25 g/mol [2]

Appearance
Colorless or white crystalline

solid
Chem-Impex

Purity ≥98.0% (HPLC) [2]

Melting Point 211 - 215 °C Chem-Impex

Solubility in DMSO 50 mg/mL (261.44 mM) MedchemExpress

Storage of Solid Room Temperature Chem-Impex

Storage of Stock Solution
-20°C for up to 1 month, -80°C

for up to 6 months
MedchemExpress

Preparation of Stock Solutions
This protocol details the preparation of a 50 mM stock solution of 4-(2-Methyl-4-
thiazolyl)phenol in dimethyl sulfoxide (DMSO).

Materials
4-(2-Methyl-4-thiazolyl)phenol (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Water bath or heating block (optional)

Ultrasonic bath (optional)
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Protocol
Calculate the required mass: To prepare 1 mL of a 50 mM stock solution, weigh out 9.56 mg

of 4-(2-Methyl-4-thiazolyl)phenol. Calculation: 0.050 mol/L * 191.25 g/mol * 0.001 L =

0.00956 g = 9.56 mg

Dissolution: Add the weighed compound to a sterile microcentrifuge tube. Add 1 mL of

anhydrous DMSO.

Solubilization: Cap the tube securely and vortex thoroughly. If the compound does not fully

dissolve, gentle warming (up to 60°C) and/or sonication can be used to aid dissolution.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).
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Stock Solution Preparation Workflow

Weigh 4-(2-Methyl-4-thiazolyl)phenol

Add Anhydrous DMSO

Vortex to Dissolve
(Apply heat/sonication if needed)

Aliquot into single-use tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for preparing a stock solution of 4-(2-Methyl-4-thiazolyl)phenol.

Experimental Protocols
The following are generalized protocols for assessing the biological activity of 4-(2-Methyl-4-
thiazolyl)phenol based on its known applications. Researchers should optimize these

protocols for their specific experimental systems.

Antimicrobial Susceptibility Testing (Broth
Microdilution)
This protocol outlines a method to determine the Minimum Inhibitory Concentration (MIC) of 4-
(2-Methyl-4-thiazolyl)phenol against a bacterial strain. Thiazole derivatives have shown
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potent antibacterial activity with MIC values as low as 1 µg/mL against certain strains.

Materials:

Bacterial culture in logarithmic growth phase

Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

Sterile 96-well microplates

50 mM stock solution of 4-(2-Methyl-4-thiazolyl)phenol in DMSO

Positive control antibiotic (e.g., ampicillin, ciprofloxacin)

Negative control (DMSO)

Protocol:

Prepare Bacterial Inoculum: Dilute the bacterial culture in MHB to a concentration of

approximately 5 x 10⁵ CFU/mL.

Serial Dilutions: In a 96-well plate, perform serial two-fold dilutions of the 4-(2-Methyl-4-
thiazolyl)phenol stock solution in MHB to achieve a range of desired concentrations (e.g.,

256 µg/mL to 0.5 µg/mL). Ensure the final DMSO concentration is consistent across all wells

and does not exceed a level toxic to the bacteria (typically ≤1%).

Inoculation: Add the prepared bacterial inoculum to each well containing the compound

dilutions, positive control, and negative control.

Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

Determine MIC: The MIC is the lowest concentration of the compound that results in no

visible bacterial growth.

In Vitro Enzyme Inhibition Assay
This protocol provides a general framework for evaluating the inhibitory effect of 4-(2-Methyl-4-
thiazolyl)phenol on a target enzyme. Thiazole-containing compounds have been investigated
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as inhibitors of various enzymes, with IC₅₀ values often in the micromolar range.[3]

Materials:

Purified target enzyme

Enzyme substrate

Assay buffer

50 mM stock solution of 4-(2-Methyl-4-thiazolyl)phenol in DMSO

Known inhibitor of the target enzyme (positive control)

96-well microplate (UV-transparent or opaque, depending on the detection method)

Microplate reader

Protocol:

Prepare Reagents: Prepare solutions of the enzyme and substrate in the assay buffer at their

optimal concentrations.

Compound Dilutions: Prepare serial dilutions of the 4-(2-Methyl-4-thiazolyl)phenol stock

solution in the assay buffer.

Assay Reaction: In a 96-well plate, add the assay buffer, the compound dilutions (or DMSO

for the control), and the enzyme solution. Allow for a pre-incubation period if necessary for

the compound to bind to the enzyme.

Initiate Reaction: Add the substrate to all wells to start the enzymatic reaction.

Detection: Measure the enzyme activity by monitoring the change in absorbance or

fluorescence over time using a microplate reader.

Data Analysis: Calculate the percentage of enzyme inhibition for each compound

concentration relative to the DMSO control. Determine the IC₅₀ value by plotting the percent
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inhibition against the logarithm of the compound concentration and fitting the data to a

suitable dose-response curve.

Potential Biological Activities
While specific signaling pathways for 4-(2-Methyl-4-thiazolyl)phenol are not yet fully

elucidated, its known biological activities suggest potential interactions with key cellular

processes.

Potential Biological Targets

Resulting Biological Effects

4-(2-Methyl-4-thiazolyl)phenol

Enzymes
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Enzyme Inhibition Antimicrobial Activity
(Antibacterial, Antifungal)

Click to download full resolution via product page

Potential biological activities of 4-(2-Methyl-4-thiazolyl)phenol.

Disclaimer
This document is intended for research use only. The provided protocols are general guidelines

and may require optimization for specific applications. Always adhere to appropriate laboratory

safety procedures when handling chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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